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Compound of Interest

Compound Name: 2-Methyl-5-nitrophenol

Cat. No.: B1294729

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-5-nitrophenol, also known as 5-Nitro-o-cresol, is an aromatic organic compound
belonging to the nitrophenol family.[1] Like other nitrophenols, it is a weak acid and its potential
as a pH indicator stems from the distinct color difference between its protonated (acidic) and
deprotonated (basic) forms.[2] This property makes it a candidate for use in various analytical
procedures, particularly in acid-base titrations where a visual endpoint determination is
required. This document provides detailed application notes and protocols for the use of 2-
Methyl-5-nitrophenol as a pH indicator in a laboratory setting.

Physicochemical and Indicator Properties

The utility of 2-Methyl-5-nitrophenol as a pH indicator is based on its chemical and physical
properties. All quantitative data is summarized in the tables below for clarity and easy
reference.

Table 1: Physicochemical Properties of 2-Methyl-5-nitrophenol
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Property Value Reference(s)
CAS Number 5428-54-6 [3]
Molecular Formula C7H7NOs3 [3]
Molecular Weight 153.14 g/mol [3]
Appearance Light yt'allow to brown
crystalline powder
Melting Point 111-115°C [4]
Predicted pKa 8.68 £0.19

Insoluble in water; Soluble in
N ethanol, ethyl acetate; Slightly
Solubility ] [4]
soluble in chloroform,

methanol.

Table 2: Predicted pH Indicator Properties

Note: The color transition and pH range are predicted based on the typical behavior of
nitrophenols and the compound's predicted pKa, as specific experimental data for its use as an
indicator is not widely published. The transition range for most indicators is approximately pKa
+ 1.[5]

Property Predicted Value

pH Transition Range ~7.7-97

Color in Acidic Form (pH < 7.7) Colorless / Pale Yellow
Color in Basic Form (pH > 9.7) Yellow

Principle of Operation

2-Methyl-5-nitrophenol is a weak acid that undergoes dissociation in an aqueous solution.
The equilibrium between the protonated form (HIn), which is colorless or pale yellow, and the
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deprotonated phenoxide form (In~), which is yellow, is dependent on the hydrogen ion
concentration (pH) of the solution.

The equilibrium reaction is as follows:

Hin (Colorless/Pale Yellow) = H* + In~ (Yellow)

According to Le Chatelier's principle, in an acidic solution (high H* concentration), the
equilibrium shifts to the left, favoring the colorless protonated form. In a basic solution (low H*
concentration), the equilibrium shifts to the right, favoring the formation of the yellow conjugate
base. The visible color change occurs over a pH range centered around the indicator's pKa
value.[6]
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Acidic Conditions (High [H*])
Basic Conditions (Low [H*])
2-Methyl-5-nitrophenol

(HIn) | +OH~ Conjugate Base
Colorless / Pale Yellow . > (In7)
- | tHY [ Yellow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Start Titration

1. Rinse and fill burette
with 0.1 M NaOH.

l

2. Pipette 25 mL of weak acid
solution into Erlenmeyer flask.

'

3. Add 2-3 drops of
2-Methyl-5-nitrophenol indicator.
(Solution should be colorless)

:

4. Titrate with NaOH,
swirling the flask continuously.

5. Endpoint Reached:
First permanent pale yellow color.

6. Record the final volume
of NaOH used.

l

7. Calculate the concentration
of the weak acid.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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